Cas no 1763-10-6 (Coenzyme A, S-hexadecanoate)
Coenzyme A, S-hexadecanoate structure
Product Name:Coenzyme A, S-hexadecanoate
CAS No:1763-10-6
MF:C37H66N7O17P3S
MW:1005.94293165207
CID:140932
PubChem ID:644109
Update Time:2025-04-19
Coenzyme A, S-hexadecanoate Chemical and Physical Properties
Names and Identifiers
-
- Coenzyme A,S-hexadecanoate
- PALMITOYL COENZYME A POTASSIUM SALT
- Palmitoyl Coenzyme A, K salt
- coenzyme A palmitoyl derivative
- Coenzyme A S-palmitate
- Palmitoyl Coenzyme A
- PALMITOYL-COA
- Palmityl coenzyme A
- Palmityl-CoA
- S-palmitoylcoenzyme A
- S-Palmityl-CoA
- S-Palmityl coenzyme A
- Palmityl-CoA
- Palmityl coenzyme A
- Palmitoyl coenzyme A
- Palmitoyl CoA
- Hexadecanoyl-coenzyme A
- Hexadecanoyl-CoA
- Coenzyme A, palmitate (6CI)
- Coenzyme A, S-palmitate (7CI,8CI)
- Coenzyme A, S-hexadecanoate
- s-hexadecanoate CoA
- Coenzyme A, S-hexadecanoate (9CI)
- SCHEMBL366095
- hexadecanoyl CoA
- C00154
- S-Palmityl-CoA
- Coenzyme A, S-(hexadecanoate-9,10-t2) (9CI)
- 3'-phosphoadenosine 5'-(3-{(3R)-4-[(3-{[2-(hexadecanoylsulfanyl)ethyl]amino}-3-oxopropyl)amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl} dihydrogen diphosphate)
- (S)-palmitoyl-CoA
- s-hexadecanoic acid
- GTPL6765
- 1763-10-6
- Coenzyme A, palmitate (6CI)
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hexadecanethioate
- Palmityl-Coenzyme A
- C37H66N7O17P3S
- CHEBI:15525
- s-hexadecanoate Coenzyme A
- C37-H66-N7-O17-P3-S
- S-palmitoyl-coenzyme a
- Hexadecanoyl-coenzyme A
- S-Palmityl coenzyme A
- palmitoyl-Coenzyme A
- LMFA07050360
- Hexadecanoyl coenzyme A
- MNBKLUUYKPBKDU-BBECNAHFSA-N
- palmitoyl CoA
- Coenzyme A, S-palmitate
- D06VTW
- Q28797916
- Hexadecanoyl-CoA
- s-hexadecanoate
- 9H-purin-6-amine, 9-[5-O-[hydroxy[[hydroxy[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-[[2-[(1-oxohexadecyl)thio]ethyl]amino]propyl]amino]butyl]oxy]phosphinyl]oxy]phosphinyl]-3-O-phosphono-beta-D-r
- DTXSID701027137
- palmitoyl coenzyme A; (Acyl-CoA); [M+H]+;
- MeSH ID: D010171
- S-{(3R,5S,9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} hexadecanethioate (non-preferred name)
- CS-0857324
- HY-154922
- Coenzyme A
-
- Inchi: 1S/C37H66N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44/h24-26,30-32,36,47-48H,4-23H2,1-3H3,(H,39,45)(H,40,49)(H,53,54)(H,55,56)(H2,38,41,42)(H2,50,51,52)/t26-,30-,31-,32+,36-/m1/s1
- InChI Key: MNBKLUUYKPBKDU-BBECNAHFSA-N
- SMILES: S(CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O)C(CCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 1043.30000
- Monoisotopic Mass: 1005.34487583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 65
- Rotatable Bond Count: 34
- Complexity: 1620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 389Ų
Experimental Properties
- PSA: 421.19000
- LogP: 5.94720
Coenzyme A, S-hexadecanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| City Chemical | 1103CC-10MG |
S-Palmitoyl Coenzyme A Potassium Salt |
1763-10-6 | 10mg |
$584.48 | 2023-09-19 | ||
| eNovation Chemicals LLC | Y1252752-5mg |
PALMITOYL COENZYME A POTASSIUM SALT |
1763-10-6 | í¦ 94% (TLC) | 5mg |
$420 | 2023-09-04 | |
| A2B Chem LLC | AE81108-5mg |
PALMITOYL COENZYME A POTASSIUM SALT |
1763-10-6 | ≥ 88 % (TLC) | 5mg |
$227.00 | 2024-04-20 | |
| A2B Chem LLC | AE81108-25mg |
PALMITOYL COENZYME A POTASSIUM SALT |
1763-10-6 | ≥ 88 % (TLC) | 25mg |
$778.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1252752-5mg |
PALMITOYL COENZYME A POTASSIUM SALT |
1763-10-6 | 94% (TLC) | 5mg |
$350 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1252752-5mg |
PALMITOYL COENZYME A POTASSIUM SALT |
1763-10-6 | 94% (TLC) | 5mg |
$350 | 2025-02-21 |
Coenzyme A, S-hexadecanoate Related Literature
-
Peter J. Harrison,Teresa?M. Dunn,Dominic J. Campopiano Nat. Prod. Rep. 2018 35 921
-
Xia Wang,Grace Mercure Bakanina Kissanga,E. Li,Qiang Li,Jianzhuang Yao Phys. Chem. Chem. Phys. 2019 21 12163
-
Yunping Yao,Changsheng Ouyang,Lu Jiang,Xiaoguang Liu,Qing Hao,Guozhong Zhao,Bin Zeng RSC Adv. 2016 6 94859
-
Lu Hu,Zhipeng Tao,Xu Wu RSC Chem. Biol. 2021 2 1567
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Jonathan Lowther,Beverley A. Yard,Kenneth A. Johnson,Lester G. Carter,Venugopal T. Bhat,Marine C. C. Raman,David J. Clarke,Britta Ramakers,Stephen A. McMahon,James H. Naismith,Dominic J. Campopiano Mol. BioSyst. 2010 6 1682
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